Cas no 92224-32-3 (Pyrrolo[1,2-c]pyrimidin-1(5H)-one,6,7-dihydro-3-methyl-)

Pyrrolo[1,2-c]pyrimidin-1(5H)-one,6,7-dihydro-3-methyl- structure
92224-32-3 structure
Product Name:Pyrrolo[1,2-c]pyrimidin-1(5H)-one,6,7-dihydro-3-methyl-
CAS No:92224-32-3
MF:C8H10N2O
MW:150.177801609039
CID:813573
PubChem ID:281647
Update Time:2025-04-19

Pyrrolo[1,2-c]pyrimidin-1(5H)-one,6,7-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-c]pyrimidin-1(5H)-one,6,7-dihydro-3-methyl-
    • 3-methyl-6,7-dihydro-5H-pyrrolo[1,2-c]pyrimidin-1-one
    • Pyrrolo[1,2-c]pyrimidin-1(5H)-one, 6,7-dihydro-3-methyl- (7CI)
    • Pyrrolo[1,2-c]pyrimidin-1(5H)-one,6,7-dihydro-3-methyl-(7ci)
    • NSC-134507
    • 3-methyl-6,7-dihydropyrrolo[1,2-c]pyrimidin-1(5h)-one
    • DTXSID30300060
    • 3-methyl-1H,5H,6H,7H-pyrrolo[1,2-c]pyrimidin-1-one
    • NSC 134507
    • NSC134507
    • 92224-32-3
    • Inchi: 1S/C8H10N2O/c1-6-5-7-3-2-4-10(7)8(11)9-6/h5H,2-4H2,1H3
    • InChI Key: LWWUZOPQMSFDHY-UHFFFAOYSA-N
    • SMILES: O=C1N=C(C)C=C2CCCN21

Computed Properties

  • Exact Mass: 150.079312947g/mol
  • Monoisotopic Mass: 150.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 32.7Ų

Pyrrolo[1,2-c]pyrimidin-1(5H)-one,6,7-dihydro-3-methyl- Related Literature

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